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Compound of Interest

Compound Name: Methylamine-N,N-d2

CAS No.: 2614-35-9

Cat. No.: B1605103

Get Quote

Executive Summary & Technical Definition
Methylamine-N,N-d2 (CAS: 2614-35-9 for free base) is a specific isotopologue of methylamine

where the two amino protons are substituted with deuterium.[1] Unlike Methylamine-d3 (

, stable C-D bonds) or Methylamine-d5 (

, fully deuterated), Methylamine-N,N-d2 carries its isotopic label on the labile nitrogen atom.[1]

Critical Scientific Constraint: The N-D bond is chemically labile. Upon exposure to atmospheric

moisture (

) or protic solvents (MeOH, EtOH), the deuterium atoms rapidly exchange with protons,
degrading isotopic purity within seconds. Therefore, purchasing and handling this reagent
requires a "Zero-Proton" workflow.
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Feature Specification Notes

Formula

ngcontent-ng-c3932382896=""

_nghost-ng-c706637299=""

class="inline ng-star-inserted">

Methyl group is protium (

); Amine is deuterium (

).[1][2][3][4][5][6][7]

Molecular Weight 33.07 g/mol
+2 Da shift vs. standard

methylamine.[8]

Common Forms Gas (Lecture Bottle)
High pressure (~6 atm).

Requires vacuum line.[9]

Stable Salt

Methylamine-d2

Deuteriochloride.[1][3] Solid,

hygroscopic.

Isotopic Purity atom % D
Enrichment degrades instantly

in air.

Strategic Sourcing: Supplier Analysis & Form
Selection[1]
Purchasing decisions should be driven by the downstream application (Anhydrous Synthesis

vs. Aqueous NMR).

Decision Matrix: Gas vs. Salt
Do not default to the cheapest option. The physical form dictates the handling infrastructure

required.
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Form CAS Number
Recommended
Suppliers

Best
Application

Handling
Difficulty

Gas 2614-35-9
CDN Isotopes,

Sigma-Aldrich

Anhydrous gas-

phase reactions;

CVD; Vacuum

line synthesis.[1]

High: Requires

lecture bottle

regulator &

vacuum

manifold.

DCl Salt 14779-52-3

Sigma-Aldrich,

CymitQuimica,

ChemicalBook

(Yufei)

Solid-phase

synthesis; NMR

standards;

Solution

chemistry (in

).[1]

Medium:

Hygroscopic.

Must be handled

in a glovebox or

under

.

Sourcing Logic Diagram
The following decision tree assists in selecting the correct commercial form based on

experimental needs.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Define Experimental Need

Is the reaction solvent Protic (H2O, MeOH)?

CRITICAL STOP:
Rapid H/D Exchange will occur.
Product will revert to CH3NH2.

Yes (Protic)

Is the reaction Anhydrous?

No (Aprotic/Deuterated)

Alternative:
Dissolve CH3NH2 in excess D2O

(In-situ generation)

If aqueous D2O is acceptable

Select GAS Form
(CAS 2614-35-9)

Gas Phase / CVD

Select DCl SALT Form
(CAS 14779-52-3)

Solution Phase (DMSO-d6, THF)

Protocol: NaH or KOtBu
in THF (See Section 4)

Requires Free-basing?

Click to download full resolution via product page

Caption: Decision matrix for selecting Methylamine-N,N-d2 form based on solvent

compatibility and experimental setup.

Technical Protocol: The "Zero-Proton" Workflow[1]
Objective: Use Methylamine-N,N-d2 Deuteriochloride (

) in a synthesis without losing deuterium enrichment to atmospheric moisture.

Prerequisites:

Glovebox (
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or Ar atmosphere,

ppm

).

Schlenk line (if glovebox unavailable).

Solvents: Anhydrous DMSO-d6, THF, or

(99.9% D).

Protocol A: Handling & Storage
Receipt: Upon delivery, do not open the outer packaging in the general lab. Transfer the

sealed container directly into the glovebox airlock.

Purge: Cycle the airlock at least 3 times to remove ambient humidity.

Storage: Store the salt in a desiccator inside the glovebox. If the septum is pierced, wrap

with Parafilm and store in a secondary jar with activated molecular sieves.

Protocol B: Free-Basing for Nucleophilic Attack
If your reaction requires the free amine (nucleophile) rather than the salt, you cannot use

standard aqueous bases (NaOH/H2O) as they introduce protons.

Reagents:

Methylamine-N,N-d2 DCl (CAS 14779-52-3)[1][7][10]

Base: Sodium Hydride (NaH, dry) or Potassium tert-butoxide (KOtBu).

Solvent: Anhydrous THF or DMF.

Step-by-Step:

Suspension: In the glovebox, suspend 1.0 eq of

in anhydrous THF.
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Deprotonation: Slowly add 1.05 eq of NaH (dry powder).

Reaction:

Note: This releases

gas. Ensure the vessel is vented to a bubbler (filled with mineral oil, not water) if
performing on a Schlenk line.

Filtration: Filter the mixture through a fritted glass funnel (inside glovebox) to remove NaCl.

Usage: The filtrate contains free

. Use immediately.

Quality Control & Validation
Because N-D exchange is invisible to standard HPLC/MS (due to rapid back-exchange in the

mobile phase), NMR is the only valid QC method.[1]

Validation Experiment:

Dissolve ~5 mg of sample in DMSO-d6 (must be 100% dry; use ampoules).

Acquire 1H NMR.

Analysis:

Methyl Peak: Observe singlet/triplet at

~2.3 ppm.

Amine Peak:

If pure

: No signal at amine region (or very broad/diminished due to D-quadrupolar
broadening).[1]

If exchanged (
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): Broad singlet at

~1-2 ppm (integrating to 2H relative to methyl).

Calculation:

[6]

Scientific Rationale & Troubleshooting
Why not just use ?
Many researchers attempt to generate this species in situ by dissolving standard methylamine (

) in

.

The Equilibrium:

.[1]

The Problem: To achieve >98% D incorporation, you need a massive molar excess of

(solvent quantity). If your reaction cannot tolerate water (e.g., Grignard, acyl chloride
coupling), the in-situ method fails. You must purchase the anhydrous salt or gas.

Common Failure Modes
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Observation Root Cause Corrective Action

NMR shows -NH2 signal
Moisture ingress in DMSO-d6

or sample tube.[1]

Use fresh ampoule solvents;

dry NMR tubes in oven; prep in

glovebox.

Low Yield in Synthesis Loss of volatile free base.
boils at -6°C. Perform free-

basing at -20°C or in a sealed

pressure tube.

Scrambling of Label Protic solvent used in workup.

Quench reactions with

or deuterated acids (

) if preserving the N-D label is

required post-reaction.

Visualization: Handling Workflow

Glovebox Environment (Anhydrous)

Weigh DCl Salt
(Hygroscopic!)

Add Anhydrous Solvent
(THF/DMSO-d6)

Add NaH/KOtBu
(Release Free Base) Filter NaCl/KCl Active Reagent:

CH3ND2 (Free Base)
Downstream Reaction

(Must be sealed)
Add Electrophile

Click to download full resolution via product page

Caption: "Zero-Proton" workflow for generating reactive free-base Methylamine-N,N-d2 from

DCl salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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